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Compound of Interest

Compound Name: 2-Ethylhexyl propionate

Cat. No.: B107753

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Ethylhexyl propionate (CAS No. 6293-37-4) is an ester of 2-ethylhexanol and propionic
acid, utilized in cosmetic formulations as an emollient and skin conditioning agent.[1][2] Its
chemical structure imparts a unique sensory profile and functional properties that are valuable
in a variety of skincare and color cosmetic products. This document provides detailed
application notes, experimental protocols for performance evaluation, and safety
considerations for the use of 2-Ethylhexyl propionate in cosmetic formulations.

INCI Name: ETHYLHEXYL PROPIONATE

Functions in Cosmetic Formulations:

o Emollient: As an emollient, 2-Ethylhexyl propionate helps to soften and smooth the skin by
forming a protective barrier on the skin's surface, which helps to reduce moisture loss.

» Skin Conditioning Agent: It improves the overall feel and appearance of the skin.

» Solvent: It can act as a solvent for other ingredients within a formulation.

Physicochemical Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b107753?utm_src=pdf-interest
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.industrialchemicals.gov.au/sites/default/files/Hexanoic%20acid,%202-ethyl-,%202-ethylhexyl%20ester_Human%20health%20tier%20II%20assessment.pdf
https://wap.guidechem.com/encyclopedia/2-ethylhexyl-propionate-dic381147.html
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/product/b107753?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b107753?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

A summary of the key physicochemical properties of 2-Ethylhexyl propionate is provided in

the table below. These properties influence its behavior in formulations and its sensory

characteristics.

Property Value Reference

Molecular Formula C11H2202 [2]

Molecular Weight 186.29 g/mol [2]
Colorless to pale yellow clear

Appearance o [3]
liquid (est.)

Odor Fruity, winey, pear, grape [3114]

Boiling Point 214.2 °C at 760 mmHg [5]

Flash Point 82.9°C [5]
Soluble in alcohol; Insoluble in

Solubility water (12.56 mg/L @ 25 °C [3]
est.)

logP (o/w) 3.7 -4.196 (est.) [3]

Application in Cosmetic Formulations

2-Ethylhexyl propionate is a versatile emollient suitable for a wide range of cosmetic

products. Its non-greasy feel and good spreadability make it an excellent choice for

formulations where a light and elegant skin feel is desired.

Recommended Use Levels: 2-10%

Suitable Applications:

o Skincare: Facial moisturizers, body lotions, creams, serums, and sunscreens.

e Color Cosmetics: Foundations, concealers, and lipsticks.

e Hair Care: Conditioners and styling products (to a lesser extent).
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Formulation Guidelines

When incorporating 2-Ethylhexyl propionate into an emulsion, it should be added to the oil
phase. The oil phase is then heated to 70-75°C, and the water phase is heated to a similar
temperature. The two phases are then combined with homogenization to form a stable
emulsion. The formulation is then cooled with gentle stirring, and heat-sensitive ingredients are
added below 40°C.

Experimental Protocols for Performance Evaluation

While specific performance data for 2-Ethylhexyl propionate is not widely published, its
efficacy as an emollient can be evaluated using standardized protocols. The following are
detailed methodologies for key experiments.

Sensory Panel Evaluation

Objective: To characterize the sensory profile of 2-Ethylhexyl propionate in a base
formulation compared to other common emollients.

Methodology:

Panelist Selection: A panel of 10-15 trained sensory assessors is selected.

o Sample Preparation: Prepare simple oil-in-water (O/W) emulsions containing 5% of the test
emollient (2-Ethylhexyl propionate) and control emollients (e.g., Isopropyl Myristate,
Cyclomethicone).

o Application: A standardized amount (e.g., 0.1 mL) of each formulation is applied to a
designated area on the panelists' forearms.

o Evaluation: Panelists evaluate a set of predefined sensory attributes at different time points
(e.g., during application, after 1 minute, after 10 minutes).

 Attributes for Evaluation:
o Spreadability: Ease of spreading on the skin.

o Absorbency: Speed of disappearance from the skin surface.
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[e]

Greasiness/Qiliness: Perception of oily residue.

o

Tackiness/Stickiness: Stickiness felt on the skin after application.

[¢]

Softness: Sensation of skin softness after product absorption.

Gloss: Visual shininess on the skin.

[¢]

o Data Collection: Panelists rate the intensity of each attribute on a linear scale (e.g., 0 to 100).

o Data Analysis: The data is statistically analyzed to determine the sensory profile of each
emollient.

Expected Quantitative Data Summary:

Sensory Attribute 2-Eth-ylhexyl Control Emollient A Control Emollient B
Propionate (5%) (5%) (5%)

Spreadability (e.g.,85%5) (e.g.,90 % 4) (e.g., 75+ 6)
Absorbency (e.g.,70x7) (e.g., 60 £8) (e.g.,80%5)
Greasiness (e.g., 25 4) (e.g., 40 £ 6) (e.g.,15%3)
Tackiness (e.g.,10£3) (e.g., 15 4) (e.g.,5%2)

Softness (e.g., 75 £ 6) (e.g., 70£5) (e.g., 80 4)

Gloss (e.g.,30%5) (e.g.,45%7) (e.g., 20 4)

Data are presented as mean + standard deviation and are hypothetical examples.

Spreadability Measurement

Objective: To quantitatively measure the spreading properties of 2-Ethylhexyl propionate.
Methodology (Parallel Plate Method):

o Sample Preparation: Place a defined volume (e.g., 1 mL) of 2-Ethylhexyl propionate onto
the center of a glass plate.
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e Procedure: Carefully place a second glass plate of a known weight on top of the sample.

o Measurement: After a set time (e.g., 1 minute), measure the diameter of the circle formed by
the spread sample.

o Calculation: The spreadability is calculated as the area of the circle. The experiment can be
repeated with increasing weights on the top plate to assess the effect of pressure on
spreadability.

Expected Quantitative Data Summary:

. Spreading Diameter (mm) .
Emollient . . Spreading Area (mm?)
after 1 min (20g weight)

2-Ethylhexyl Propionate (e.g.,35%2) (e.g., 962)
Control Emollient A (e.g.,40%3) (e.g., 1257)
Control Emollient B (e.g.,30x2) (e.g., 707)

Data are presented as mean + standard deviation and are hypothetical examples.

Visualizations

Preparation Execution Analysis

Select Trained Prepare O/W Emulsions Apply Standardized Amount Evaluate Sensory Attributes | Rate Attributes Statistical Analysis Generate Sensory
Sensory Panel (5% Emollient) to Forearm (t=0, 1, 10 min) | on Linear Scale of Ratings Profile

Click to download full resolution via product page

Caption: Workflow for Sensory Panel Evaluation of Emollients.
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Place 1 mL of Emollient
on Glass Plate

'

Place Second Glass Plate
(Known Weight) on Top

Wait for 1 Minute

Measure Diameter of
Spread Circle

'

Calculate Spreading Area
(Tr)

Click to download full resolution via product page
Caption: Protocol for Spreadability Measurement using the Parallel Plate Method.

Safety and Toxicology Summary

Based on available data for 2-Ethylhexyl propionate and related 2-ethylhexyl esters, the
following toxicological profile can be summarized.
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Endpoint

Result

Reference

Acute Oral Toxicity

Harmful if swallowed (ATE US
(oral): 500 mg/kg body weight)

[6]

Skin Irritation

Causes skin irritation

[6]

Eye Irritation

Causes eye irritation

[6]

Skin Sensitization

Not classified as a skin

sensitizer

[6]

Reproductive/Developmental

Toxicity

Not classified for reproductive
toxicity. However, a hydrolysis
product, 2-ethylhexanol, is
classified as a reproductive

toxin category 3.

Handling Precautions:

e Ensure good ventilation of the work station.[6]

o Wear personal protective equipment, including gloves, eye protection, and suitable protective

clothing.[6]

e Avoid release to the environment.[6]

Disclaimer: The information provided in these application notes is for guidance only. It is the

responsibility of the formulator to ensure the safety and efficacy of the final product. All

formulations should undergo rigorous stability, safety, and performance testing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Application Notes and Protocols: 2-Ethylhexyl
Propionate in Cosmetic Formulations]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b107753#application-of-2-ethylhexyl-propionate-in-
cosmetic-formulations]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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